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Compound of Interest

Compound Name:
2-Bromo-4-methylaniline

hydrochloride

CAS No.: 13194-71-3

Cat. No.: B076795 Get Quote

| MW: 222.51 g/mol

Executive Technical Summary
2-Bromo-4-methylaniline hydrochloride is a critical intermediate in the synthesis of azo dyes

and pharmaceutical agents. Its purification relies heavily on the solubility differential between

the hydrochloride salt and the free base.

Critical Insight: Unlike simple aniline salts, the presence of the electron-withdrawing bromine

atom at the ortho position significantly lowers the basicity of the amine (pKa

3.17). This results in a hydrochloride salt that is hydrolytically labile. In pure water, the salt is
prone to dissociation, leading to the "oiling out" of the insoluble free base. Accurate solubility
data for this compound is therefore a function of both temperature and pH/ionic strength.
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Property Data Source

Appearance
Off-white to beige crystalline

solid
Strem [1]

Melting Point >240 °C (Decomposes) Sigma-Aldrich [2]

pKa (Conjugate Acid) 3.17 ± 0.03 ResearchGate [3]

Density (Solid)
~1.5 g/cm³ (Estimated from

base)
ChemBK [4]

Hygroscopicity
Moderate (Store under inert

atmosphere)
Application Note

Hydrolytic Instability Mechanism
The low pKa implies that the equilibrium below shifts easily to the right in neutral water:

Implication: "Solubility in water" measurements must be conducted in 0.1M - 1.0M HCl to

suppress hydrolysis. In pure water, the observed "solubility" is often the solubility of the free

base + the concentration of the dissociated acid, yielding erroneous thermodynamic data.

Solubility Data & Thermodynamic Profiling
Due to the niche nature of this specific salt, empirical solubility curves are often generated in-

house. Below is the Reference Solubility Profile based on structural analogs (e.g., 2-bromo-4-

chloroaniline HCl) and thermodynamic principles.
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Solvent System Solubility Rating Process Application

Dilute HCl (1M) High (Hot) / Moderate (Cold) Primary Recrystallization

Ethanol / Methanol High Dissolution for reactions

Acetone Moderate Anti-solvent precipitation

Ethyl Acetate Low Washing impurities

Hexanes/Toluene Insoluble
Removing non-polar

byproducts

Protocol: Precise Solubility Determination
To generate the thermodynamic data required for Apelblat modeling, follow this Gravimetric

Isothermal Saturation Protocol.

Reagents: 2-Bromo-4-methylaniline HCl (>99%), HPLC-grade solvents. Equipment: Jacketed

equilibrium vessel, Agilent 1200 HPLC (or equivalent).

Preparation: Add excess solid salt to 50 mL of solvent in a jacketed vessel.

Equilibration: Stir at 400 rpm for 24 hours at constant temperature (

).

Sampling: Stop stirring and allow settling for 30 mins. Filter supernatant through a 0.45

heated PTFE syringe filter.

Quantification: Dilute filtrate and analyze via HPLC (UV detection @ 254 nm).

Calculation: Determine mole fraction solubility (

) using the equation:

(Where

are mass/MW of solute;
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are mass/MW of solvent).

Thermodynamic Modeling (Apelblat Equation)
Once experimental data (

vs

) is obtained, fit it to the Modified Apelblat Equation to predict solubility at any temperature:

A, B, C: Empirical constants derived from regression analysis.

Use Case: Use these constants to calculate the precise cooling curve for crystallization

reactors.

Synthesis & Purification Workflow
The synthesis of the hydrochloride salt is the primary method for purifying the free base from

regioisomers (e.g., 4-bromo-2-methylaniline).

Reaction Scheme
The pathway involves protection of p-toluidine, bromination, and hydrolysis.

p-Toluidine N-Acetyl-p-toluidine
(Protection)

Ac2O / AcOH 2-Bromo-4-methylacetanilide
(Bromination)

Br2 / 50-55°C Hydrolysis
(HCl Reflux)

Conc. HCl / Heat 2-Bromo-4-methylaniline HCl
(Target Salt)

Cooling & Crystallization Free Base
(Oiling Out)

Neutral pH (Hydrolysis Risk)

Click to download full resolution via product page

Figure 1: Synthesis and isolation pathway. Note the critical risk of hydrolysis at neutral pH.

Detailed Purification Protocol
Hydrolysis: Reflux the acetamide intermediate in 20% HCl for 2-3 hours.

Isolation (Salt Formation):

Cool the reaction mixture to 0-5 °C.
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The hydrochloride salt will precipitate as a solid.

Note: If the acid concentration is too low, an oil (free base) may form. Maintain [H+] > 2M.

Filtration: Filter the cold slurry. Wash with cold 2M HCl (NOT water).

Drying: Dry in a vacuum oven at 40 °C over

.

Experimental Validation: Solubility Decision Tree
Use this logic flow to determine the optimal solvent system for your specific application

(recrystallization vs. reaction).

Select Solvent Purpose

Recrystallization or Reaction?

Recrystallization Reaction Medium

Is impurity polar?

Use 2M HCl
(Temp Gradient)

Yes (Salts)

Use EtOH/EtOAc
(Anti-solvent)

No (Organics)

Protic Solvent OK?

Methanol/Ethanol

Yes

DMF/DMSO
(Salt Dissociation Risk)

No

Click to download full resolution via product page

Figure 2: Solvent selection logic for 2-bromo-4-methylaniline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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